Cas no 104809-79-2 (Benzonitrile,2,6-dichloro-, labeled with carbon-14 (9CI))

• Product Name: Benzonitrile,2,6-dichloro-, labeled with carbon-14 (9CI)
• CAS No: 104809-79-2
• MF: C₇H₃Cl₂N
• MW: 172.011419534683
• CID: 234296
• Update Time: 2026-05-14

Benzonitrile,2,6-dichloro-, labeled with carbon-14 (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,6-dichloro-, labeled with carbon-14 (9CI)
• 2,6-dichlorobenzonitrile

• Inchi： InChI=1S/C7H3Cl2N/c8-6-2-1-3-7(9)5(6)4-10/h1-3H
• InChI Key： YOYAIZYFCNQIRF-UHFFFAOYSA-N
• SMILES： N#CC1C(Cl)=CC=CC=1Cl

Computed Properties

• Exact Mass: 170.964255
• Monoisotopic Mass: 170.964255
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.4
• Melting Point: 144-145 deg C
• Boiling Point: 279.2°Cat760mmHg
• Flash Point: 126.8°C
• PSA: 23.79000
• LogP: 2.86508